Cas no 87779-37-1 (5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-chloro-7-(chloromethyl)-)

5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-chloro-7-(chloromethyl)- structure
87779-37-1 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-chloro-7-(chloromethyl)-
CAS No:87779-37-1
MF:C7H4Cl2N2OS
MW:235.09045791626
CID:652438
PubChem ID:13232922
Update Time:2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-chloro-7-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-chloro-7-(chloromethyl)-
    • 6-chloro-7-(chloromethyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • 6-Chloro-7-(chloromethyl)-5H-thiazolo[3,2-a]pyrimidin-5-one
    • 87779-37-1
    • 6-Chloro-7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • DTXSID10530601
    • SCHEMBL10714588
    • RSXWURCEIJKEAK-UHFFFAOYSA-N
    • Inchi: 1S/C7H4Cl2N2OS/c8-3-4-5(9)6(12)11-1-2-13-7(11)10-4/h1-2H,3H2
    • InChI Key: RSXWURCEIJKEAK-UHFFFAOYSA-N
    • SMILES: ClC1C(N2C=CSC2=NC=1CCl)=O

Computed Properties

  • Exact Mass: 233.9421393g/mol
  • Monoisotopic Mass: 233.9421393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 58Ų

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